4,4-dimethylpiperidin-3-ol
Overview
Description
4,4-dimethylpiperidin-3-ol (DMPO) is an organic compound, with a chemical formula of C6H13NO, and a molecular weight of 115.17 g/mol. It is an aliphatic amine, and is an important intermediate for the synthesis of various compounds. DMPO is used as a reagent in organic synthesis, and is also used in the preparation of pharmaceuticals, pesticides, and other chemicals. It is a colorless liquid, with a boiling point of 108-109°C.
Mechanism of Action
4,4-dimethylpiperidin-3-ol acts as a nucleophile, in which it reacts with a proton to form a covalent bond. This reaction is known as a nucleophilic substitution reaction, and is the basis for many organic reactions. It is also used as a reducing agent in some reactions, such as the reduction of aldehydes and ketones.
Biochemical and Physiological Effects
4,4-dimethylpiperidin-3-ol is an organic compound, and thus has no known biochemical or physiological effects. However, it has been used in the synthesis of various compounds, including antibiotics, and thus may have an effect on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 4,4-dimethylpiperidin-3-ol in lab experiments is its low cost and availability. It is also relatively easy to synthesize, and is relatively stable in the presence of acids and bases. However, it is a relatively volatile compound, and thus must be handled with care.
Future Directions
The future of 4,4-dimethylpiperidin-3-ol in scientific research is promising. It is a versatile compound, and has been used in the synthesis of a variety of compounds. It is also being investigated for its potential applications in the development of drugs and other pharmaceuticals. Additionally, it is being studied for its potential applications in the fields of agriculture and environmental protection. Furthermore, its potential applications in the field of biotechnology are being explored.
Synthesis Methods
4,4-dimethylpiperidin-3-ol can be synthesized from the reaction of 4-methylpiperidine and formaldehyde in the presence of an acid catalyst. This reaction is usually carried out in an inert atmosphere, such as nitrogen or argon, at temperatures of 80-100°C. The reaction is typically carried out in aqueous solution, and the product is isolated by distillation.
Scientific Research Applications
4,4-dimethylpiperidin-3-ol has been widely used in scientific research, especially in the field of biochemistry and pharmacology. It is used as a reagent in the synthesis of peptides, proteins, and other organic compounds. It is also used in the preparation of pharmaceuticals, pesticides, and other chemicals. 4,4-dimethylpiperidin-3-ol has been used in the synthesis of various molecules, including peptides, proteins, and other organic compounds. It has also been used in the synthesis of various antibiotics, such as penicillin, cephalosporins, and aminoglycosides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-dimethylpiperidin-3-ol involves the reduction of 4,4-dimethylpiperidine-3,4-dione using sodium borohydride.", "Starting Materials": [ "4,4-dimethylpiperidine-3,4-dione", "Sodium borohydride", "Methanol", "Water" ], "Reaction": [ "To a solution of 4,4-dimethylpiperidine-3,4-dione in methanol, add sodium borohydride slowly with stirring.", "Heat the reaction mixture at reflux for several hours.", "Allow the reaction mixture to cool and then add water.", "Extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain 4,4-dimethylpiperidin-3-ol as a colorless oil." ] } | |
CAS RN |
955082-91-4 |
Product Name |
4,4-dimethylpiperidin-3-ol |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
